Cas no 1159811-44-5 (4-Bromo-3-fluoropyridine hydrochloride)

• Product Name: 4-Bromo-3-fluoropyridine hydrochloride
• CAS No: 1159811-44-5
• MF: C₅H₄BrClFN
• MW: 212.44736289978
• MDL: MFCD03092937
• CID: 1028271
• Update Time: 2025-11-02

4-Bromo-3-fluoropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoropyridine hydrochloride
• -Bromo-3-fluoropyridine hydrochloride
• 4-BroMo-3-fluoropyridine, HCl

• MDL： MFCD03092937
• Inchi： 1S/C5H3BrFN.ClH/c6-4-1-2-8-3-5(4)7;/h1-3H;1H
• InChI Key： NNSNDHTUFCXSAS-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1F.Cl

Computed Properties

• Exact Mass: 210.92000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 12.89000
• LogP: 2.78520

4-Bromo-3-fluoropyridine hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-3-fluoropyridine hydrochloride

Research Brief on 4-Bromo-3-fluoropyridine Hydrochloride (CAS: 1159811-44-5): Recent Advances and Applications

4-Bromo-3-fluoropyridine hydrochloride (CAS: 1159811-44-5) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors, agrochemicals, and other small-molecule therapeutics. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to the presence of both bromo and fluoro substituents on the pyridine ring.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-3-fluoropyridine hydrochloride as a key intermediate in the synthesis of novel EGFR (epidermal growth factor receptor) inhibitors. The study demonstrated that the bromo and fluoro substituents significantly enhanced the reactivity of the pyridine ring, enabling selective functionalization at the 4-position while preserving the 3-fluoro group for further derivatization. This approach led to the development of compounds with improved potency and selectivity against mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC).

Another notable application of 4-bromo-3-fluoropyridine hydrochloride was reported in a 2024 ACS Chemical Biology paper, where it was employed in the construction of fluorinated analogs of known antiviral agents. The researchers leveraged the compound's unique reactivity to introduce fluorine atoms at strategic positions, thereby enhancing the metabolic stability and bioavailability of the resulting molecules. The study underscored the growing importance of fluorinated pyridines in drug design, particularly for targeting RNA-dependent RNA polymerases in emerging viral pathogens.

Beyond its pharmaceutical applications, 4-bromo-3-fluoropyridine hydrochloride has also found utility in materials science. A recent Chemical Communications article (2024) described its use in the synthesis of fluorinated ligands for transition metal catalysts. These catalysts exhibited superior performance in asymmetric hydrogenation reactions, attributed to the electron-withdrawing effects of the fluorine atom, which fine-tuned the metal's electronic properties. This advancement opens new avenues for the development of highly efficient and selective catalytic systems.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-bromo-3-fluoropyridine hydrochloride. A 2023 Organic Process Research & Development study addressed these issues by optimizing reaction conditions to minimize byproduct formation and improve yield. The authors proposed a scalable route using continuous flow chemistry, which not only enhanced efficiency but also reduced the environmental impact of the synthesis process.

In conclusion, 4-bromo-3-fluoropyridine hydrochloride (CAS: 1159811-44-5) continues to be a valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse functionalizations, making it indispensable for the development of novel therapeutics and advanced materials. Future research is expected to further explore its potential in emerging areas such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, where precise control over molecular interactions is critical.